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Get Quote

The table below summarizes the efficacy data for trifloxystrobin and the DMI fungicide difenoconazole

from two different studies on different plant pathogens.

Fungicide Preventive Curative L
Pathogen ECso Range ) . Citation

(Class) Efficacy Efficacy
Trifloxystrobin V. inaequalis 2.94 - 29.62 Significantly Lower than [1]
(Qol) (Apple Scab) pg/mL higher than preventive

curative
Difenoconazole V. inaequalis 0.05-1.46 Up to 85.8% Not specified [1]
(DMI) (Apple Scab) pg/mL reduction (at 10

Hg/mL)
Trifloxystrobin S. sclerotiorum 0.01-0.80 75.4% (at 100 61.8% (at [2]
(Qol) (White Mold) pg/mL (mean pg/mL) 100 pg/mL)

0.06 pg/mL)

> Note on Data Interpretation: The data for trifloxystrobin and difenoconazole come from a study on

apple scab (Venturia inaequalis) [1], while the data for trifloxystrebin's activity on white mold (Sclerotinia
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sclerotiorum) is from a separate study [2]. Efficacy varies significantly across pathogen species, so these

values should not be used for direct numerical comparison but to illustrate performance trends.

Detailed Experimental Protocols

The efficacy data presented above were generated using the following standardized in vitro and in vivo

methods.

For Apple Scab ([1])

¢ In Vitro Sensitivity Assay: The sensitivity of Venturia inaequalis isolates was tested on agar plates
amended with a series of fungicide concentrations. The ECso value (effective concentration that
inhibits growth by 50%) was calculated by measuring the colony diameter after an incubation period.

¢ In Vivo Detached Leaf Assay: Apple leaves were treated with fungicides either preventively (before
pathogen inoculation) or curatively (after inoculation). Disease severity was assessed by measuring
the percentage of leaf area covered by scab lesions, allowing for the calculation of control efficacy.

For White Mold ( [2])

¢ Mycelial Growth Inhibition: The baseline sensitivity of Sclerotinia sclerotiorum to trifloxystrobin
was established by exposing fungal mycelia to the fungicide on agar plates. The ECso was
determined based on the reduction in mycelial growth.

¢ Protective and Curative Activity on Plants: On oilseed rape plants, trifloxystrobin was applied at
different timings relative to pathogen inoculation: preventive (1 day before), curative (1 day after),
and eradicative (3 days after). Disease control efficacy was calculated by comparing lesion
diameters to untreated controls.

Mechanisms of Action & Resistance

The fundamental difference between these fungicides lies in their biochemical targets, which dictates their

behavior and resistance risks.
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Fungicide Applicatjora
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Emerging Resistance Mechanisms

Recent transcriptome studies reveal that resistance is more complex than single mutations. For Qol
fungicides like trifloxystrobin, some resistant fungal strains can activate reactive oxygen species (ROS)
scavenging pathways, including mitophagy (selective degradation of mitochondria) and peroxisome

activity, to survive the oxidative stress induced by the fungicide [3].

Summary for Research Professionals
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Feature Trifloxystrobin (Qol) DMI Fungicides

Primary Mode of  Inhibits mitochondrial respiration by Inhibits ergosterol biosynthesis by

Action binding to the cytochrome bcl complex targeting CYP51 (14a-demethylase)
[4] [1]

Resistance Risk High (FRAC classification) [2] Moderate to High [1]

Key Resistance G143Ain cytochrome b gene [3] Overexpression of CYP51; point

Mutations mutations in the gene [1]

Strength Strong inhibitory effect on spore High baseline efficacy, as seen with
germination [4] difenoconazole [1]

Weakness High resistance prevalence in some Resistance development after
pathogens [1] prolonged use [4]

How to Proceed Further

The available research allows for a robust mechanistic and property-based comparison. For a definitive,

direct efficacy trial:

e Consult Specific Databases: Search the Fungicide Resistance Action Committee (FRAC)
website for detailed monographs and the latest resistance reports.

¢ Refine Literature Search: Use academic databases like PubMed and Web of Science with more
specific queries, such as "trifloxystrobin difenoconazole field trial [Crop Name]" or "head-to-head
study Qol DMI [Pathogen Name]".

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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